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methylbenzene

Cat. No.: B1209700 Get Quote

While Diiodomethyl p-tolyl sulfone is a registered biocide with known reactivity, its application

as a practical source of the diiodomethylsulfonyl group in synthetic organic chemistry for

research and drug development is not well-documented in publicly available scientific literature.

Diiodomethyl p-tolyl sulfone, a tan, solid organosulfur compound with the CAS number 20018-

09-1, is primarily utilized as an algaecide, bactericide, and fungicide.[1][2][3] Its biocidal activity

is attributed to the reactive diiodomethyl group. Although characterized as a "sulfonylating

agent" in general terms due to the electrophilic nature of the carbon atom bearing two iodine

atoms, specific protocols and quantitative data for its use in transferring the

diiodomethylsulfonyl moiety to common nucleophiles in a laboratory setting are conspicuously

absent from peer-reviewed journals and chemical databases.[2]

Physicochemical Properties
A summary of the key physical and chemical properties of Diiodomethyl p-tolyl sulfone is

provided in the table below.
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Property Value

Molecular Formula C₈H₈I₂O₂S

Molecular Weight 422.02 g/mol [1][4]

Appearance Tan solid/powder[3][5]

Melting Point 136 °C (range of 149-152 °C reported)[4][5]

Solubility In water, 0.1 to 1 mg/L (technical grade)[4][5]

CAS Number 20018-09-1[1][2][3][4][5][6][7]

Reactivity and Potential Applications
The reactivity of Diiodomethyl p-tolyl sulfone stems from the two iodine atoms, which are good

leaving groups, rendering the adjacent carbon atom susceptible to nucleophilic attack. In

theory, this would allow for the displacement of one or both iodine atoms by a range of

nucleophiles, thereby transferring the diiodomethylsulfonyl group.

A general representation of this potential reactivity is illustrated in the workflow below.

Diiodomethyl p-tolyl sulfone
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Caption: Hypothetical reaction pathway for Diiodomethyl p-tolyl sulfone.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Diiodomethyl-p-tolyl-sulfone
https://www.echemi.com/products/pid_Seven20245-tolyldiiodomethylsulfone.html
https://haz-map.com/Agents/9446
https://www.echemi.com/produce/pr22061420643-tolyl-diiodomethyl-sulfone.html
https://www.echemi.com/products/pid_Seven20245-tolyldiiodomethylsulfone.html
https://www.echemi.com/produce/pr22061420643-tolyl-diiodomethyl-sulfone.html
https://www.echemi.com/products/pid_Seven20245-tolyldiiodomethylsulfone.html
https://www.echemi.com/produce/pr22061420643-tolyl-diiodomethyl-sulfone.html
https://pubchem.ncbi.nlm.nih.gov/compound/Diiodomethyl-p-tolyl-sulfone
https://cymitquimica.com/cas/20018-09-1/
https://haz-map.com/Agents/9446
https://www.echemi.com/products/pid_Seven20245-tolyldiiodomethylsulfone.html
https://www.echemi.com/produce/pr22061420643-tolyl-diiodomethyl-sulfone.html
https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=200907002954420496
https://patents.google.com/patent/WO2006083630A2/en
https://www.benchchem.com/product/b1209700?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


However, extensive searches of chemical literature and databases have not yielded specific

experimental protocols, reaction conditions, substrate scope, or reaction yields for such

transformations. This suggests that while theoretically plausible, the use of Diiodomethyl p-tolyl

sulfone as a routine laboratory reagent for this purpose is either not established or not publicly

reported.

Biological Activity and Metabolism
In biological systems, the metabolism of Diiodomethyl p-tolyl sulfone involves the release of its

iodine atoms.[1] Glutathione conjugation at the sulfonyl methyl group, involving the

displacement of iodide, has been observed.[1] The toxicological effects of this compound are

linked to the systemic release of excess iodide.[1]

Conclusion
For researchers, scientists, and drug development professionals seeking to incorporate the

diiodomethylsulfonyl group into molecules, Diiodomethyl p-tolyl sulfone does not appear to be a

readily usable starting material based on the current body of scientific literature. There is a

notable absence of established and validated protocols for its use in synthetic transformations

beyond its application as a biocide. Investigators would need to undertake significant methods

development to explore its viability for diiodomethylsulfonyl group transfer reactions. Therefore,

alternative synthetic routes to diiodomethylsulfonyl-containing compounds should be

considered.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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